molecular formula C7H7ClOS B8751174 2-Acetyl-5-chloro-4-methylthiophene CAS No. 91505-26-9

2-Acetyl-5-chloro-4-methylthiophene

Cat. No.: B8751174
CAS No.: 91505-26-9
M. Wt: 174.65 g/mol
InChI Key: ROMCXPKYPGODDM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Acetyl-5-chloro-4-methylthiophene is a useful research compound. Its molecular formula is C7H7ClOS and its molecular weight is 174.65 g/mol. The purity is usually 95%.
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Properties

CAS No.

91505-26-9

Molecular Formula

C7H7ClOS

Molecular Weight

174.65 g/mol

IUPAC Name

1-(5-chloro-4-methylthiophen-2-yl)ethanone

InChI

InChI=1S/C7H7ClOS/c1-4-3-6(5(2)9)10-7(4)8/h3H,1-2H3

InChI Key

ROMCXPKYPGODDM-UHFFFAOYSA-N

Canonical SMILES

CC1=C(SC(=C1)C(=O)C)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 20 g (0,15 mol) of 2-chloro-3-methylthiophene and 18,6 g (0,18 mol) of acetic acid anhydride were heated to 70° C. and 1,8 ml of orthophosphoric acid were dropped thereto such that the reaction temperature remained below 75° C. Then it was stirred 3 hours at 100° C., 50 ml of H2O were added, the organic phase was extracted twice with 10 ml of saturated NaHCO3 -solution, dried over Na2SO4 and fractionated distilled in vacuo. Yield 15,8 g (60%), b.p. 85°-88° C./4 mbar.
Quantity
20 g
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reactant
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0 (± 1) mol
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reactant
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0 (± 1) mol
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reactant
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Quantity
50 mL
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solvent
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